Cas no 1420868-89-8 (2-Chloro-4-(piperazin-1-yl)pyrimidine hydrochloride)

2-Chloro-4-(piperazin-1-yl)pyrimidine hydrochloride is a versatile heterocyclic compound featuring a pyrimidine core substituted with a chloro group at the 2-position and a piperazine moiety at the 4-position. Its hydrochloride salt form enhances stability and solubility, making it suitable for synthetic applications in pharmaceutical and agrochemical research. The compound serves as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Its well-defined structure and reactivity profile allow for efficient functionalization, enabling precise modifications in drug discovery workflows. The high purity and consistent quality of this reagent support reliable performance in complex organic transformations.

2-Chloro-4-(piperazin-1-yl)pyrimidine hydrochloride structure

1420868-89-8 structure

Product Name:2-Chloro-4-(piperazin-1-yl)pyrimidine hydrochloride

CAS No:1420868-89-8

MF:C₈H₁₂Cl₂N₄

MW:235.11367893219

MDL:MFCD24372611

CID:2168139

Update Time:2025-05-21

2-Chloro-4-(piperazin-1-yl)pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-4-(piperazin-1-yl)pyrimidine hydrochloride
- MDL： MFCD24372611
- Inchi： 1S/C8H11ClN4.ClH/c9-8-11-2-1-7(12-8)13-5-3-10-4-6-13;/h1-2,10H,3-6H2;1H
- InChI Key： YRKHXOUUNIBBMP-UHFFFAOYSA-N
- SMILES： ClC1=NC=CC(=N1)N1CCNCC1.Cl

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 160
Topological Polar Surface Area: 41

2-Chloro-4-(piperazin-1-yl)pyrimidine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1192308-5g	2-Chloro-4-(1-piperazinyl)pyrimidine Hydrochloride	1420868-89-8	95%	5g	$935	2024-07-19
eNovation Chemicals LLC	Y1192308-5g	2-Chloro-4-(1-piperazinyl)pyrimidine Hydrochloride	1420868-89-8	95%	5g	$935	2025-02-20
eNovation Chemicals LLC	Y1192308-5g	2-Chloro-4-(1-piperazinyl)pyrimidine Hydrochloride	1420868-89-8	95%	5g	$935	2025-02-21

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-Chloro-4-(piperazin-1-yl)pyrimidine hydrochloride

Comprehensive Guide to 2-Chloro-4-(piperazin-1-yl)pyrimidine hydrochloride (CAS No. 1420868-89-8): Properties, Applications, and Market Insights

2-Chloro-4-(piperazin-1-yl)pyrimidine hydrochloride (CAS No. 1420868-89-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring a pyrimidine core linked to a piperazine moiety, is widely utilized as a key intermediate in drug discovery. Its unique structural properties make it valuable for designing kinase inhibitors and other bioactive molecules. Researchers often search for "2-Chloro-4-(piperazin-1-yl)pyrimidine hydrochloride synthesis" or "CAS 1420868-89-8 applications," highlighting its relevance in modern medicinal chemistry.

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